4-(1-Chloroethyl)benzoyl chloride
Description
4-(1-Chloroethyl)benzoyl chloride is a substituted benzoyl chloride characterized by a benzoyl group (C₆H₅CO-) with a 1-chloroethyl substituent (-CH₂CH₂Cl) at the para position of the aromatic ring. Its molecular formula is C₉H₈Cl₂O, with a molecular weight of 203.07 g/mol (calculated).
This compound’s reactivity is governed by the electron-withdrawing nature of the chloroethyl group, which enhances electrophilicity at the carbonyl carbon, making it reactive toward nucleophiles (e.g., amines, alcohols).
Properties
CAS No. |
64382-49-6 |
|---|---|
Molecular Formula |
C9H8Cl2O |
Molecular Weight |
203.06 g/mol |
IUPAC Name |
4-(1-chloroethyl)benzoyl chloride |
InChI |
InChI=1S/C9H8Cl2O/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,1H3 |
InChI Key |
GEAONVAYBMFILU-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=C(C=C1)C(=O)Cl)Cl |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(=O)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Benzoyl Chlorides
Structural and Physical Properties
A comparative analysis of key benzoyl chloride derivatives is provided below:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent Position/Group | Key Features |
|---|---|---|---|---|
| Benzoyl chloride | C₇H₅ClO | 140.57 | None | Baseline reactivity; widely used |
| 4-(Chloromethyl)benzoyl chloride | C₈H₆Cl₂O | 177.04 | Para-chloromethyl (-CH₂Cl) | Higher reactivity due to -CH₂Cl |
| 4-(Trichloromethyl)benzoyl chloride | C₈H₄Cl₄O | 247.93 | Para-trichloromethyl (-CCl₃) | Strong electron-withdrawing group |
| 4-(Dimethylamino)benzoyl chloride | C₉H₁₀ClNO | 183.64 | Para-dimethylamino (-N(CH₃)₂) | Electron-donating group; reduced reactivity |
| 4-(1-Chloroethyl)benzoyl chloride | C₉H₈Cl₂O | 203.07 | Para-(1-chloroethyl) | Moderate reactivity; chloroethyl chain |
Key Observations :
- Its molecular weight is intermediate between simpler chlorinated derivatives (e.g., benzoyl chloride) and highly substituted analogs (e.g., trichloromethyl variant).
Reactivity Trends :
- Electrophilicity : Substituents significantly influence carbonyl reactivity. Electron-withdrawing groups (e.g., -CCl₃, -CH₂Cl) enhance electrophilicity, accelerating nucleophilic acyl substitution. The chloroethyl group (-CH₂CH₂Cl) provides moderate electron withdrawal, positioning its reactivity between benzoyl chloride and 4-(trichloromethyl)benzoyl chloride .
- Stability : Chloroethyl groups may undergo elimination or hydrolysis under harsh conditions, unlike stable substituents like -CCl₃. This limits its utility in high-temperature reactions .
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